Cas no 1261515-08-5 (5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile)

• Product Name: 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile
• CAS No: 1261515-08-5
• MF: C₁₄H₅F₆N
• MW: 301.186624288559
• CID: 4997429
• Update Time: 2025-05-24

5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile

• Inchi： 1S/C14H5F6N/c15-8-4-6(1-2-21)3-7(5-8)9-10(16)12(18)14(20)13(19)11(9)17/h3-5H,1H2
• InChI Key： ZYYZCGYAHBHZQL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C=C(CC#N)C=1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Additional information on 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile

5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile: A Comprehensive Overview

The compound 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile, identified by the CAS number 1261515-08-5, is a highly fluorinated aromatic compound with significant potential in various chemical and material applications. This compound belongs to the class of fluorobiphenyl derivatives, which have garnered substantial attention due to their unique electronic properties and stability. The presence of multiple fluorine atoms in its structure contributes to its distinct reactivity and physical characteristics, making it a valuable compound in contemporary research and industrial settings.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile in the development of advanced materials. Fluorine substitution in aromatic systems is known to enhance the stability of the molecule while introducing electron-withdrawing effects that can significantly influence its electronic properties. These attributes make this compound a promising candidate for applications in optoelectronics, where materials with tailored electronic properties are highly sought after.

In terms of synthesis, researchers have explored various methodologies to efficiently prepare 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile. One notable approach involves the use of electrophilic fluorination techniques, which allow precise control over the substitution pattern on the biphenyl ring. The acetonitrile group at position 3 further modulates the electronic properties of the molecule, making it suitable for specific applications such as in pharmaceutical intermediates or as precursors for more complex fluorinated compounds.

The structural uniqueness of this compound lies in its highly substituted biphenyl system. The presence of six fluorine atoms across both benzene rings creates a highly symmetrical yet electronically dynamic structure. This symmetry is believed to play a crucial role in stabilizing certain reactive intermediates during chemical transformations, thereby facilitating selective reactions. Moreover, the acetonitrile group introduces additional functionality, enabling this compound to participate in a wide range of chemical reactions, including nucleophilic substitutions and condensation reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile. Quantum mechanical calculations have revealed that the extensive fluorination significantly lowers the energy levels of the molecule's π-system, enhancing its electron-withdrawing capabilities. This characteristic is particularly advantageous in applications requiring high thermal stability and resistance to oxidation.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical chemistry, its unique electronic properties make it a potential candidate for drug design, particularly in targeting specific biological pathways where electron-deficient aromatic systems are required. Additionally, its high thermal stability makes it an attractive material for use in high-temperature applications within the electronics industry.

The synthesis and characterization of 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile have been extensively documented in recent scientific literature. Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy to confirm its structure and purity. Furthermore, mass spectrometry has been utilized to analyze its fragmentation patterns under different conditions, providing valuable insights into its stability and reactivity.

In conclusion, 5,2',3',4',5',6'-Hexafluorobiphenyl-3-acetonitrile represents a significant advancement in the field of fluorinated aromatic compounds. Its unique combination of electronic properties and structural stability positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is expected to play an increasingly important role in shaping future innovations across various scientific domains.